Cas no 2229153-78-8 (1,1,1-trifluoro-3-(2-hydroxy-5-methoxyphenyl)propan-2-one)

• Product Name: 1,1,1-trifluoro-3-(2-hydroxy-5-methoxyphenyl)propan-2-one
• CAS No: 2229153-78-8
• MF: C₁₀H₉F₃O₃
• MW: 234.171873807907
• CID: 6465671
• PubChem ID: 165648340
• Update Time: 2025-06-27

1,1,1-trifluoro-3-(2-hydroxy-5-methoxyphenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1,1,1-trifluoro-3-(2-hydroxy-5-methoxyphenyl)propan-2-one
• 2229153-78-8
• EN300-1971190

• Inchi： 1S/C10H9F3O3/c1-16-7-2-3-8(14)6(4-7)5-9(15)10(11,12)13/h2-4,14H,5H2,1H3
• InChI Key： YUACMHMWFXQREY-UHFFFAOYSA-N
• SMILES： FC(C(CC1C(=CC=C(C=1)OC)O)=O)(F)F

Computed Properties

• Exact Mass: 234.05037863g/mol
• Monoisotopic Mass: 234.05037863g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 46.5Ų

Additional information on 1,1,1-trifluoro-3-(2-hydroxy-5-methoxyphenyl)propan-2-one

Compound CAS No. 2229153-78-8: 1,1,1-Trifluoro-3-(2-Hydroxy-5-Methoxyphenyl)Propan-2-One

The compound with CAS No. 2229153-78-8, known as 1,1,1-trifluoro-3-(2-hydroxy-5-methoxyphenyl)propan-2-one, is a highly specialized organic compound with unique chemical properties and potential applications in various fields. This compound is characterized by its complex structure, which includes a trifluoromethyl group attached to a ketone functional group and a substituted phenyl ring. The presence of both hydroxyl and methoxy groups on the aromatic ring further enhances its chemical reactivity and biological activity.

Recent studies have highlighted the importance of this compound in the field of medicinal chemistry. Researchers have explored its potential as a lead compound for drug development, particularly in the treatment of neurodegenerative diseases such as Alzheimer's disease. The trifluoromethyl group is known to impart lipophilicity and improve drug absorption, while the hydroxyl and methoxy groups on the phenyl ring contribute to hydrogen bonding capabilities and bioavailability.

In terms of synthesis, this compound can be prepared through a multi-step process involving Friedel-Crafts acylation and subsequent fluorination reactions. The use of transition metal catalysts has been shown to significantly improve the yield and purity of the product. Recent advancements in catalytic asymmetric synthesis have also enabled the preparation of enantiomerically pure derivatives, which are valuable for pharmacological studies.

The chemical stability of 1,1,1-trifluoro-3-(2-hydroxy-5-methoxyphenyl)propan-2-one has been extensively studied under various conditions. It has been found to be stable under neutral and mildly acidic conditions but undergoes rapid degradation in strongly basic environments due to nucleophilic attack on the ketone group. This makes it essential to handle the compound with care during storage and transportation.

In terms of applications, this compound has shown promise in the development of fluorescent sensors for detecting metal ions such as copper(II) and zinc(II). The fluorinated ketone group acts as a sensitive moiety that undergoes fluorescence quenching upon coordination with metal ions. This property has led to its use in environmental monitoring and clinical diagnostics.

Furthermore, recent research has explored the use of this compound as a building block for constructing more complex molecules with enhanced biological activity. For instance, its derivatives have been tested as inhibitors of key enzymes involved in cancer cell proliferation. The trifluoromethyl group plays a crucial role in modulating enzyme-substrate interactions, making it a valuable component in drug design.

The synthesis and characterization of this compound have been documented in several peer-reviewed journals, highlighting its significance in modern organic chemistry. Its unique combination of functional groups makes it an attractive candidate for further exploration in both academic and industrial settings.

In conclusion, CAS No. 2229153-78-8, or 1,1,1-trifluoro-3-(2-hydroxy-5-methoxyphenyl)propan-2-one, represents a cutting-edge compound with diverse applications across multiple disciplines. Its chemical properties, synthesis methods, and potential uses continue to be areas of active research, underscoring its importance in contemporary scientific advancements.